Cas no 1592950-86-1 (1-(5,5-dimethyloxolan-2-yl)methyl-1H-pyrazol-4-amine)

• Product Name: 1-(5,5-dimethyloxolan-2-yl)methyl-1H-pyrazol-4-amine
• CAS No: 1592950-86-1
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 5704660
• PubChem ID: 116521748
• Update Time: 2023-11-24

1-(5,5-dimethyloxolan-2-yl)methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1592950-86-1
• EN300-1109003
• 1-[(5,5-dimethyloxolan-2-yl)methyl]-1H-pyrazol-4-amine
• 1-[(5,5-Dimethyloxolan-2-yl)methyl]pyrazol-4-amine
• 1H-Pyrazol-4-amine, 1-[(tetrahydro-5,5-dimethyl-2-furanyl)methyl]-
• 1-(5,5-dimethyloxolan-2-yl)methyl-1H-pyrazol-4-amine

• Inchi： 1S/C10H17N3O/c1-10(2)4-3-9(14-10)7-13-6-8(11)5-12-13/h5-6,9H,3-4,7,11H2,1-2H3
• InChI Key： VTPSFFBOWJVRAG-UHFFFAOYSA-N
• SMILES： O1C(CN2C=C(C=N2)N)CCC1(C)C

Computed Properties

• Exact Mass: 195.137162174g/mol
• Monoisotopic Mass: 195.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 338.6±12.0 °C(Predicted)
• pka: 3.49±0.10(Predicted)